Glyphosate (GLY), the most widely used herbicide in the world, is frequently detected in various environmental matrices, including soil, the foundation of agriculture. In practice, more than 2000 GLY-based herbicide (GBH) products are used, consisting of one or more active ingredients (AIs) and so-called “inert” co-formulants that increase the efficacy of the AIs. However, the focus of ecotoxicological assessments is mainly on AIs, while organisms are exposed to complex pesticide formulations under real-world conditions. Overall, the effects on non-target organisms indicate a broad range of biochemical and physiological modes of action, which contrasts with the general assumption that herbicides are specific and act only on target plants. Both GLY alone and GBHs have unintended side-effects on many terrestrial organisms, including non-target plants, microorganisms, insects, spiders, or earthworms, as well as vertebrates such as amphibians, reptiles, or mammals. One of the triggering mechanisms for these effects is oxidative stress with consequences on biochemical parameters and DNA damage. In addition, disruptions of various physiological, behavioral and ecological processes have been reported. Most studies have examined the short-term effects of a single application of GLY/GBH to a single species. However, the agricultural practice of applying GBHs two to three times during a cultivation season over an extended period of time, the interactions with other pesticides and agrochemicals applied to the same field, and effects on ecological interactions within the field and landscape are rarely considered. In the vast majority of cases, the toxicity of GBHs exceeds the toxicity of GLY, demonstrating that supposedly inert co-formulants are either toxic in their own right or interact and add to the toxicity of AIs. The chemical diversity of different GBHs and the non-disclosure of the co-formulants make it difficult to attribute effects to specific chemical substances within a GBH. Moreover, impurities in GBHs (e.g., heavy metals such as arsenic, chromium, cobalt) pose additional environment and food safety risks. These impacts are even more critical because GBHs are so widely distributed worldwide and interact with other pollutants and environmental stressors. Based on the available literature on terrestrial ecotoxicity, and given the drastic decline in biodiversity, we conclude that the continued high use of GBHs, resulting in increased exposure and risk, cannot be considered ecologically sustainable.

Synthetic polymers are chemicals of emerging concern for the environment, which is mainly attributed to their persistence in environmental compartments. On the other hand, polymers exist in nature as well. They are regarded of no concern for the environment. The present article focusses on the environmental fate of natural polymers and the implications on the persistence assessment for synthetic polymers. Natural polymers vary widely in structure, function, and properties. Crystallinity, wettability and surface area are important influencing factors on the (bio)degradation kinetics. Chemical and enzymatic hydrolysis is the most important process for the degradation of natural polymers, which for particulate material takes place either by bulk or surface erosion. Some natural polymers are degraded rapidly, but in other cases, degradation of natural polymers takes very long until complete mineralization. These differences in biodegradability are a result of evolution as they have to fulfil specific functions in nature which might require a certain persistency. Consequently, many natural polymers would have to be considered persistent or very persistent (P or vP) based on the available studies using the standard assessment approach. At the same time, they are considered no concern to the environment for good reasons. The analysis emphasizes that mineralization alone is not a resilient persistence endpoint for polymers. This needs to be recognized when assessing synthetic polymers, many of which would fulfil the existing P/vP criteria as well. For such synthetic polymers, it would be important to establish meaningful endpoints and polymer specific criteria to enable an adequate persistence assessment using a weight-of-evidence approach.

BackgroundReplacing hazardous chemicals with safer alternatives is essential for a toxic-free environment. To avoid regrettable substitution, a comparison of the entire spectrum of potential impacts of the candidate for substitution with those of the available alternatives is required. A particular challenge is to also capture yet unknown long-term impacts of (very) persistent chemicals, including but not limited to PBT and CMR properties.ResultsFor a flexible and transparent comparative ranking of the impact potential of chemical alternatives, we propose a concern-based scoring scheme (Scoring scheme for Comparative Ranking of chemical Alternatives, SCoRA). The approach accounts for hazards due to ecotoxicity in water/sediment and soil, and effects on human health such as CMR properties and endocrine disruption. This is combined with exposure-related information in terms of expected environmental pollution stock levels. The SCoRA approach is illustrated with case study chemicals of very high concern (15 SVHC, mostly PBT, representing different chemical classes with different modes of bioaccumulation and toxicity). A comparison of PBT substances reveals that SCoRA goes well beyond binary screening criteria (PBT: yes/no), showing that PBT substances are all of very high concern, although their impact profiles can be substantially different. Ordinal scores support a detailed characterisation of their potential for long-term impacts. Furthermore, SCoRA enables a coherent comparative assessment of substances with different primary concerns, for example PBTness and endocrine disruption.ConclusionsSCoRA complements existing and established tools such as comparative risk assessment. It is particularly useful, when, for example, only limited data are available or when risk assessment is not feasible, as in the case of persistent chemicals. A strength of SCoRA is that the relative contributions of the impact components determining the concern can be visualised with a heatmap and fingerprints. This facilitates communication among scientists, regulators, risk managers, stakeholders and the public.

BackgroundOver the past few years, several alternative leather technologies have emerged and promise advantages over incumbent leathers with respect to sustainability despite most containing enough plastic to prevent safe and effective biodegradation. Of the alternative leathers in production or advanced development, few fit the dual criteria of low-carbon and near-zero plastic. Reishi™ is a leather alternative, grown using MycoWorks’ Fine Mycelium™ technology, with less than 1% polymer content and satisfies the same performance, quality, and hand feel as animal leather. We present here the first Life Cycle Assessment (LCA) of Reishi™, detailing its “cradle-to-gate” carbon footprint and broader environmental profile. The pilot- and full-scale production of 1 m2 of post-processed, finished, and packaged Reishi™ both before and after production improvement implementations is modeled, and the environmental footprint impact assessment method is performed.ResultsIt was found that Reishi’s™ carbon footprint is as low as 2.76 kg CO2-eq per m2, or 8% of the value of the bovine leather benchmark modeled. Furthermore, it was found that Reishi™ has a lower impact compared to bovine leather modeled across a number of impact categories, including eutrophication, ecotoxicity, human health effects, and others. Reishi’s™ impact “hotspots” were determined, with the largest opportunity for further reduction being improved energy efficiency in the growth of mycelium, in particular, the process’s sterilization of raw material inputs via autoclave tools. It is also shown that MycoWorks’ passive process for growing mycelium has a carbon footprint two orders of magnitude lower than incumbent mycelium growth processes that actively consume carbon dioxide gas, which MycoWorks’ process does not require.ConclusionsReishi™ is shown to be a promising sustainable material through its unique combination of natural quality, low-carbon footprint as determined by this LCA, and biodegradability due to its lack of plastic or crosslinked content. Its manufacturing process is low impact even when produced at a scale of tens of thousands of square meters per year—a miniscule fraction of the billions of square meters of bovine leather already sold per year. With further use of this leather alternative, additional efficiency gains are likely to be realized.

BackgroundFor more than 20 years, restoration measures have been conducted on watercourses in Germany to increase habitat diversity and thus promote biodiversity. However, their ecological efficacy often proved to be limited. While some studies report an increase in species diversity, others show little evidence of improvement even many years after the implementation of restoration measures. In general, ecological efficacy of hydromorphological restoration measures is highest for terrestrial and semiaquatic groups of organisms such as floodplain vegetation and ground beetles. According to the literature, macrophytes responded most strongly to in-stream restoration measures, while fish stocks showed little improvement and macroinvertebrates showed little or no effect in terms of species richness and diversity. These findings raise the question of reasons for the low ecological efficacy of hydromorphological restoration measures, especially for macroinvertebrate communities. The following literature review and a case study for the river Horloff will provide possible indications for failing success of intensive restoration measures.ResultsOne reason for the inadequate ecological status of many restored river stretches is the inappropriate scaling of restoration measures. Often, small-scale restoration measures are planned, although the respective water bodies exhibit stressors at the catchment scale that impair the ecological efficacy of restoration measures. In particular, chemical contamination of running waters is often insufficiently addressed in the planning and implementation of restoration measures and hampers efficacy of hydromorphological restoration measures. For a holistic water resource management, the planning and implementation of measures should therefore be more closely coordinated and harmonized between federal states and neighboring countries. For this purpose, the establishment of so-called river basin communities is suitable, as they already exist today on the rivers Rhine, Danube, Meuse, Weser, Elbe, Ems, Eider, Schlei/Trave, Warnow/Peene.ConclusionThe literature review indicated that for a successful recolonization of restored river stretches by macroinvertebrates and the enhancement of the ecological status, large-scale stressors, i.e., stressors acting at the catchment scale, should be eliminated initially by restoration measures focusing on the chemical contamination and the surrounding land use. Structural restoration measures acting on the reach or local scale should ideally be implemented contemporarily to the removal of large-scale stressors like chemical contamination.

BackgroundFlavonols play important roles in antioxidation and anticancer activities, longevity, and cardiovascular protection. Flavonol synthase (FLS) is a key enzyme for flavonol synthesis.ResultPhenotypic, transcriptional and metabolic data were analyzed, which showed that there was a close relationship between salt stress and flavonoids, and flavonols were significantly upregulated under salt stress. Nine, seven, four, and four FLS genes were identified in Gossypium hirsutum, Gossypium barbadense, Gossypium arboreum, and Gossypium raimondii, respectively. The results of subcellular localization showed that FLS existed in the nucleus and cytoplasmic. Through phylogenetic analysis, 24 FLS genes were divided into three subfamilies. The results of the RNA sequencing showed that the expression of GhFLS genes was mainly induced by salt, drought, low temperature, and heat stress. GhFLS promoter mainly comprised plant hormone response elements and abiotic stress elements, indicating that the GhFLS gene may play a key role in abiotic stress response. The proline contents of pYL156:GhFLS1 was reduced significantly compared to pYL156 under salt stress, thereby reducing the resistance of cotton to salt stress.ConclusionThis study will lay a foundation for further study on the antioxidant regulation mechanism of the FLS gene under abiotic stress.

BackgroundAdvanced/innovative materials are an undefined group of nano- and micro-particles encompassing diverse material compositions, structures and combinations. Due to their unique properties that enable specific functions during applications, there are concerns about unexpected hazards to humans and the environment.In this study, we provide ecotoxicity data for 36 nano- and microparticles of various inorganic species (single constituents and complex compositions; materials releasing toxic ions and others), morphologies (spheroidal, cubic, flaky, elongated/fibrous) and sizes (10 nm–38 µm). By applying Raphidocelis subcapitata algae growth inhibition and Daphnia magna immobilisation tests according to OECD test guidelines 201 and 202, and extensive material characterisation, we aimed to identify indicators of concern. This would allow better predictions of the hazardous properties of these materials in the future.ResultsThe chemical identity (toxic ion-releasing materials vs. other materials) and agglomeration behaviour, which is affected by size (nm vs. µm) and morphology (fibres vs. others), were obvious drivers of ecotoxicity on R. subcapitata. Differences in morphology had an impact on agglomeration behaviour. Fibres formed agglomerates of varying sizes with entrapped and attached algae. Small compact (e.g. spheroidal) particles attached to algae. A high coverage resulted in high ecotoxicity, while less toxic materials attached to a much lesser extent. No agglomeration of algae and particles was observed for particles with a µm size. Small toxic components of large hybrid materials did not affect ecotoxicity. For D. magna, despite uptake of all materials studied into the gut, the sole indication of toxicity was the release of toxic ions. This is in line with previous observations on nanomaterials. Based on the identified criteria, charts were developed to indicate the expected toxicity of advanced/innovative materials toward algae and daphnia.ConclusionIndicators for the toxicities of advanced materials differ for algae and daphnia. Thus, different materials give rise to concerns for the two aquatic organisms. For D. magna, only the toxic ion-releasing materials are relevant, but for R. subcapitata, more complex interactions between particular materials and cells must be considered.Graphical Abstract

Malachite green a typical organic dye containing triarylmethane, is discharged in wastewater by textile and leather manufacturing plants. MG can pollute the environment, and it represents a major hazard to humans and various living organisms. We have thus worked toward developing the optimum dye-absorptive material, which should possess the following characteristics: excellent adsorption capacity, good selectivity, favorable recycling and reuse potential, and ease and quickness of adsorption. In this study, nano-bentonite, novel hybrid MgO-impregnated clay, and fungal composites were synthesized for Malachite green removal from aqueous solution. Response surface methodology (RSM) was used for the optimization of the synthesis of adsorbents to achieve simultaneous maximum malachite green removal. The composites were characterized by Fourier transform infrared spectroscopy (FTIR), scanning electron microscopy (SEM) and X-ray diffraction (XRD). According to the obtained results, MgO-impregnated clay exhibits a exhibited a higher adsorption capacity of MG than nano-bentonite and pure bentonite. The malachite green adsorption isotherm on MgO-impregnated clay corresponded with the Freundlich isotherm. However, the Langmuir adsorption isotherm was a superior fit for nano-bentonite. The adsorption activities of nano-bentonite and MgO-impregnated clay were fitted into a pseudo-second-order kinetic model. Based on the root-mean-square error, bias, and accuracy, statistical research has shown that the Halden model has optimal accuracy. In addition, despite being recycled numerous times, the adsorbent maintained its high structural stability and removal effectiveness for nano-bentonite (94.5–86%) and MgO-impregnated clay (92–83%).

Maleic acid polymer scale inhibitor is a new domestic seawater desalination scale inhibitor. This study tested the acute oral toxicity, sub-chronic toxicity and genotoxicity of this new inhibitor. The LD50 obtained from the acute oral toxicity test was 6810 and 9260 mg/kg·BW for male and female rats, as well as 1/5, 1/10 and 1/20 LD50 were as the dose for sub-chronic toxicity test. It showed the weight of male rats with high dose was significantly lower than the control group during the exposure period (p < 0.05), and the food consumption in the first 4 weeks was lower than the control group (p_week1 = 0.0261, p_week4 = 0.00222). The blood biochemical results showed the UREA in the medium- and high-dose groups were significantly higher than the control group (p_ female medium = 0.0047, p_high = 0.0037; p_male medium = 0.0026, p_high < 0.001), and increased as a dose dependence. Based on UREA results, the NOAEL and LOAEL were 1/20 LD50 and 1/10 LD50, respectively (males: 340.5 and 681 mg/kg·BW, females: 436 and 926 mg/kg·BW). Comet assay in vitro and Mammalian Erythrocyte Micronucleus Test were jointly to judge genotoxicity. This inhibitor did not cause chromosome aberrations in mouse bone marrow cells. However, the tail moment of CHO cell in all groups (p < 0.01) and the DNA% in tail in the 1/4 IC50 and IC50 groups were higher than the negative control (p < 0.001) in comet assay, suggesting the potential DNA damage in CHO cell. The oral LD50 and the NOAEL and LOAEL obtained in this study provides a theoretical basis for further toxicity research and risk assessment.Graphical Abstract

BackgroundIn Morocco, fish is an important protein source especially, even not exclusively, for coastal communities and marketed fresh all along the coastline. One of the main targets of coastal artisanal fisheries is the European conger (Conger conger, Linnaeus 1758), a widely distributed benthic predatory species of a maximum weight of up to 50 kg. However, information on heavy metal contamination of conger is scarce. Therefore, concentrations of mercury, lead and cadmium were analysed in 108 European conger specimens from nine locations along the along the Atlantic and Mediterranean coasts of Morocco to describe the spatial distribution of heavy metal contamination.ResultsThe average heavy metal concentration in all conger samples under investigation was 246.90 ± 216.83 µg mercury/kg wet mass, 74.14 ± 87.02 µg lead/kg wet mass and 255.12 ± 287.15 µg cadmium/kg wet mass respectively. Mercury and cadmium showed a clear site-specific bioaccumulation in European conger but lead does not. Hence, the effect of fish length bias on contamination was corrected through a generalized linear model (GLM) prior to any spatial comparison.ConclusionsDifferent regional hotspots for the three analysed metals are identified and local sources are discussed. Mercury levels in big specimens of European conger exceeded the European threshold level for human consumption at some of the locations under investigation.